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Compound of Interest

Compound Name: lithium;methanolate

Cat. No.: B7823200

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of lithium methanolate (also known as
lithium methoxide), a versatile and highly reactive organolithium compound. It covers its
fundamental chemical properties, synthesis methodologies, and significant applications in
organic synthesis and materials science. This document is intended to serve as a critical
resource for professionals in research and development.

Core Chemical and Physical Properties

Lithium methanolate is a white, solid compound that is commercially available both in its pure
form and as a solution, typically in methanol. It is a strong base and a potent nucleophile,
making it a valuable reagent in a wide range of chemical transformations.
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Property Data Citations
Molecular Formula CHsLIiO [1112][3]
Molecular Weight 37.97 g/mol [2][41[5]
Synonyms Lithium methoxide, Lithium CEI7]

methylate

White powder or colorless
Appearance o ) [4]16]
liquid (in solution)

CAS Number 865-34-9 [2][3][4]

N Soluble in methanol; low
Solubility o [819]
solubility in THF

Density (of ~10% solution in
~0.85 g/mL at 20 °C [5]
methanol)

Safety and Handling: Lithium methanolate is a flammable and corrosive substance that reacts
with water.[1][6] It should be handled with care under an inert atmosphere to prevent
decomposition from moisture and atmospheric carbon dioxide.[6]

Synthesis of Lithium Methanolate

The industrial production of lithium methanolate is primarily achieved through two main routes:
the direct reaction of lithium metal with methanol and the reaction of lithium hydroxide with
methanol.[10][11]

Synthesis from Lithium Metal and Methanol

The most common method for synthesizing high-purity lithium methanolate involves the direct
reaction of lithium metal with anhydrous methanol.[10][11] This exothermic reaction produces
lithium methanolate and hydrogen gas.
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Caption: Synthesis of Lithium Methanolate from Lithium Metal.

Experimental Protocols
Laboratory Scale Preparation of a 1.0 M Lithium
Methanolate Solution

This protocol describes the preparation of a standardized lithium methanolate solution for
laboratory use.

Materials:

Lithium metal

Anhydrous methanol

Schlenk flask or similar reaction vessel with a magnetic stirrer

Nitrogen or Argon gas supply

Cannula or syringe for transfer
Procedure:

e Under an inert atmosphere (Nitrogen or Argon), add 3 mL of anhydrous methanol to a
Schlenk flask at 0°C (ice bath).
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Carefully add 3 mmol of lithium metal to the cooled methanol while stirring. The reaction is
exothermic and will produce hydrogen gas.

Continue stirring at 0°C until all the lithium metal has completely dissolved.

The resulting solution is approximately 1.0 M lithium methanolate in methanol.

For storage, molecular sieves can be added to prevent degradation from moisture.[8]

Industrial Synthesis via the Lithium Metal Method

This protocol outlines a general industrial-scale synthesis process.

Procedure:

Under an inert atmosphere, lithium metal is added to methanol in a suitable reactor with
stirring. The reaction is exothermic and requires careful temperature control.[10]

After the reaction is complete, the resulting solution is concentrated by distilling a portion of
the methanol under reduced pressure.[8]

The concentrated lithium methanolate solution is then transferred to a dryer, such as a
helical ribbon agitator.

The final product is dried under vacuum at an elevated temperature (e.g., 70-80°C) to yield
solid lithium methanolate powder.[8][10]

Purity Determination by Titration

The purity of synthesized lithium methanolate can be determined by acid-base titration.

Procedure:

Accurately weigh a sample of the lithium methanolate product.

Dissolve the sample in deionized water.

Titrate the resulting solution with a standardized solution of hydrochloric acid (HCI) using a
suitable indicator (e.g., phenolphthalein).
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e The purity is calculated based on the amount of HCI required to neutralize the sample.[4]

Applications in Research and Development

Lithium methanolate is a key reagent in numerous applications within organic synthesis and
materials science.

Application Area Specific Use Citations

Acts as a strong base catalyst
for transesterification and
condensation reactions. It is
) ) also used as a methoxylating

Organic Synthesis ) ) [11][12][13][14]
agent in the synthesis of
complex organic molecules,
including pharmaceuticals like

vitamins and sulfadiazine.

) Used as an initiator for anionic
Polymer Chemistry o [15]
polymerization.

Serves as a lithium precursor

in sol-gel synthesis to produce

materials for lithium-ion

] ] batteries, such as cathode
Materials Science ) ) [11][13]

coatings and ceramic powders.

It can be used as an additive

to battery electrolytes to

improve performance.

The following diagram illustrates the logical workflow of utilizing lithium methanolate in a typical
organic synthesis application.
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Caption: General Workflow for Using Lithium Methanolate in Synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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